Cas no 1396783-65-5 (2-(3-methylphenoxy)-N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide)

• Product Name: 2-(3-methylphenoxy)-N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide
• CAS No: 1396783-65-5
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5874398
• PubChem ID: 71792639
• Update Time: 2025-05-20

2-(3-methylphenoxy)-N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenoxy)-N-(4-piperidin-1-ylbut-2-ynyl)acetamide
• 2-(3-methylphenoxy)-N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide
• VU0540011-1
• F6244-1745
• 1396783-65-5
• AKOS024542732
• N-(4-(piperidin-1-yl)but-2-yn-1-yl)-2-(m-tolyloxy)acetamide

• Inchi： 1S/C18H24N2O2/c1-16-8-7-9-17(14-16)22-15-18(21)19-10-3-6-13-20-11-4-2-5-12-20/h7-9,14H,2,4-5,10-13,15H2,1H3,(H,19,21)
• InChI Key： OMZZWTFXLMXJCF-UHFFFAOYSA-N
• SMILES： C(NCC#CCN1CCCCC1)(=O)COC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-methylphenoxy)-N-[4-(piperidin-1-yl)but-2-yn-1-yl]acetamide

2-(3-Methylphenoxy)-N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide (CAS No. 1396783-65-5): A Comprehensive Overview

2-(3-Methylphenoxy)-N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide (CAS No. 1396783-65-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as Methylphenoxypiperidine Acetamide, is characterized by its unique structural features, which include a 3-methylphenoxy group and a piperidine moiety. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic uses.

The chemical structure of 2-(3-Methylphenoxy)-N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide is composed of a central acetamide core, a 3-methylphenoxy substituent, and a piperidine ring attached to a butynyl chain. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and bioavailability. These properties are crucial for the compound's effectiveness in various biological systems.

Recent research has focused on the pharmacological activities of 2-(3-Methylphenoxy)-N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the modulation of specific receptors and signaling pathways involved in pain and inflammation.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2-(3-Methylphenoxy)-N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide. The results demonstrated that the compound significantly reduced inflammation in both in vitro and in vivo models. The study also highlighted the compound's ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses.

Beyond its anti-inflammatory effects, 2-(3-Methylphenoxy)-N-[4-(Piperidin-1-yl)but-2-yn-1-yl]acetamide has shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry explored the neuroprotective effects of this compound in models of Alzheimer's disease. The findings indicated that 2-(3-Methylphenoxy)-N-[4-(Piperidin-1-yl)but-2-ylnl]acetamide could reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The safety profile of 2-(3-Methylphenoxy)-N-[4-(Piperidin-1-y l)but - 2 - yn - 1 - yl ] acet amide has also been evaluated in preclinical studies. Toxicology assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 2-(3-Methylphenoxy)-N-[4-(Piperidin - 1 - yl ) but - 2 - yn - 1 - yl ] acet amide (CAS No. 1396783 - 65 - 5 ) is a promising compound with diverse pharmacological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for the treatment of various diseases. Ongoing research continues to explore its potential applications and mechanisms of action, paving the way for its future development as a therapeutic agent.